Cas no 1708428-04-9 (3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine)

• Product Name: 3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine
• CAS No: 1708428-04-9
• MF: C₁₂H₁₆N₆O
• MW: 260.29504108429
• CID: 5310508
• Update Time: 2025-10-18

3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-Cyclopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,3]triazol-1-yl]-piperidine
• 3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine

• Inchi： 1S/C12H16N6O/c1-2-9(6-13-5-1)18-7-10(15-17-18)12-14-11(16-19-12)8-3-4-8/h7-9,13H,1-6H2
• InChI Key： WSWMHIZUHBYBHJ-UHFFFAOYSA-N
• SMILES： N1CCCC(N2C=C(C3ON=C(C4CC4)N=3)N=N2)C1

Additional information on 3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine

Exploring the Chemistry and Applications of 3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine (CAS: 1708428-04-9)

The compound 3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine (CAS: 1708428-04-9) represents a fascinating intersection of heterocyclic chemistry and medicinal research. Its unique structure, featuring both 1,2,4-oxadiazole and 1,2,3-triazole moieties linked to a piperidine core, has garnered significant attention in drug discovery and material science. This article delves into its molecular properties, synthetic pathways, and emerging applications while addressing trending queries in the field.

From a structural perspective, the cyclopropyl group attached to the 1,2,4-oxadiazole ring introduces steric constraints that influence the compound's conformational flexibility. Such features are critical in designing bioactive molecules, as evidenced by recent studies highlighting the role of oxadiazole-triazole hybrids in modulating protein-ligand interactions. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research.

Synthetic accessibility remains a key focus for chemists working with CAS 1708428-04-9. Modern approaches often employ click chemistry strategies to construct the 1,2,3-triazole linkage, a technique frequently searched in academic databases due to its atom efficiency and mild reaction conditions. The piperidine component's derivatization potential further enables structure-activity relationship (SAR) studies, making this compound a versatile building block in pharmaceutical development.

Beyond therapeutic applications, the compound's photophysical properties have sparked interest in materials science. The conjugated oxadiazole-triazole system exhibits notable electron-withdrawing characteristics, relevant to organic electronic devices—a trending subject in sustainable technology forums. Computational chemistry studies suggest its utility in designing small-molecule fluorophores, aligning with the growing demand for bioimaging probes.

Environmental and metabolic stability of 3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine are frequently queried aspects in research circles. Preliminary data indicate that the cyclopropyl moiety enhances metabolic resistance compared to linear alkyl analogs, while the heterocyclic framework maintains favorable aqueous solubility—a balance highly sought after in drug design.

The scientific community continues to explore novel derivatives of this core structure, with particular emphasis on selective functionalization techniques. Recent patent analyses reveal growing intellectual property activity around similar triazole-oxadiazole pharmacophores, especially in antiviral and CNS-targeted therapies—addressing current global health priorities.

Analytical characterization of CAS 1708428-04-9 presents unique challenges due to its polyheterocyclic nature. Advanced techniques like 2D NMR and high-resolution mass spectrometry (frequently searched analytical methods) are essential for structural verification. Crystallographic studies have provided valuable insights into the compound's solid-state packing behavior, important for formulation development.

In conclusion, 3-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]piperidine exemplifies how strategic molecular design can yield compounds with multifaceted applications. Its ongoing investigation bridges fundamental chemistry with cutting-edge therapeutic and technological innovations, responding to contemporary scientific demands while offering ample opportunities for further exploration.